![molecular formula C21H27FN2O2 B279453 N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine](/img/structure/B279453.png)
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine
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Overview
Description
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine, also known as FMP-NH2, is a chemical compound that has gained significant attention in scientific research. It is a selective and potent agonist of the mu-opioid receptor, which is a G protein-coupled receptor that is primarily responsible for the analgesic effects of opioids. FMP-NH2 has been synthesized and studied for its potential applications in pain management, drug addiction treatment, and cancer therapy.
Mechanism of Action
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine exerts its effects by binding to the mu-opioid receptor and activating its downstream signaling pathways. The mu-opioid receptor is primarily expressed in the central nervous system and is responsible for the analgesic effects of opioids. Activation of the mu-opioid receptor leads to the inhibition of adenylyl cyclase and the activation of potassium channels, which results in the hyperpolarization of neurons and the inhibition of neurotransmitter release. This leads to the analgesic effects of opioids, as well as other physiological effects such as respiratory depression and constipation.
Biochemical and Physiological Effects
This compound has been shown to have potent analgesic effects in various animal models of pain. It has also been shown to have anti-addictive effects in animal models of drug addiction, as well as anti-tumor effects in various cancer cell lines. This compound has been shown to be highly selective for the mu-opioid receptor, with minimal activity at other opioid receptors. This selectivity is important for reducing the side effects associated with opioid therapy, such as respiratory depression and addiction.
Advantages and Limitations for Lab Experiments
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine has several advantages for lab experiments. It is a highly selective and potent agonist of the mu-opioid receptor, which allows for the investigation of the receptor's specific signaling pathways and downstream effects. This compound is also stable and can be easily synthesized in large quantities, which makes it a cost-effective tool compound for scientific research. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine. One area of research is the development of novel opioid compounds that have improved selectivity and reduced side effects compared to traditional opioids. This compound can serve as a starting point for the synthesis of these compounds. Another area of research is the investigation of the role of the mu-opioid receptor in various physiological and pathological conditions, such as inflammation, neuropathic pain, and cancer. This compound can be used as a tool compound to study the receptor's specific effects in these conditions. Finally, the long-term safety and efficacy of this compound need to be established through further preclinical and clinical studies.
Synthesis Methods
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine can be synthesized using a multistep process that involves the coupling of 3-methoxybenzylamine with 4-fluorobenzylbromide, followed by the addition of piperidine and the deprotection of the amine group. The final product is obtained through purification using column chromatography. The synthesis of this compound has been optimized to improve the yield and purity of the compound, and various modifications have been made to the reaction conditions to achieve this goal.
Scientific Research Applications
N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(4-piperidinylmethyl)amine has been extensively studied for its potential applications in scientific research. It has been used as a tool compound to investigate the mu-opioid receptor and its role in pain management, drug addiction, and cancer therapy. This compound has been shown to be a potent and selective agonist of the mu-opioid receptor, and it has been used in various in vitro and in vivo experiments to study the receptor's signaling pathways and downstream effects.
Properties
Molecular Formula |
C21H27FN2O2 |
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Molecular Weight |
358.4 g/mol |
IUPAC Name |
N-[[2-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-piperidin-4-ylmethanamine |
InChI |
InChI=1S/C21H27FN2O2/c1-25-20-4-2-3-18(14-24-13-16-9-11-23-12-10-16)21(20)26-15-17-5-7-19(22)8-6-17/h2-8,16,23-24H,9-15H2,1H3 |
InChI Key |
KZCVWMMQLQVANG-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1OCC2=CC=C(C=C2)F)CNCC3CCNCC3 |
Canonical SMILES |
COC1=CC=CC(=C1OCC2=CC=C(C=C2)F)CNCC3CCNCC3 |
Origin of Product |
United States |
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